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Compound of Interest

Compound Name: 3,3-Diphenylpropanol

Cat. No.: B1345090

For Researchers, Scientists, and Drug Development Professionals
Introduction

3,3-Diphenylpropanol, identified by the CAS number 20017-67-8, is an alcohol-based organic
compound with the molecular formula C1sH160.[1][2] Structurally, it features a propanol
backbone with two phenyl groups attached to the third carbon. This compound serves as a
valuable intermediate in organic synthesis and as a high-quality reference standard for
analytical applications.[3][4] Its utility has been noted in the preparation of potent prostacyclin
(PGI2) agonists and it can undergo cobalt-catalyzed hydroformylation to yield the
corresponding aldehyde and 1,1-diphenylethylene.[5] This guide provides a comprehensive
overview of its chemical properties, synthesis protocols, analytical data, and safety information.

Physicochemical and Spectroscopic Data

The fundamental properties of 3,3-Diphenylpropanol are summarized below. These values
are critical for its application in experimental research and development.

Table 1: Physicochemical Properties
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Property Value Reference(s)

CAS Number 20017-67-8 [11[2]

Molecular Formula C15H160 [1][2][6]

Molecular Weight 212.29 g/mol [1][2][6]

Appearance Colorless to Yellow clear liquid

Density 1.067 g/mL at 25 °C [5][7]

Boiling Point 185 °C at 10 mmHg [51[7]

Refractive Index (n20/D) 1.584 [51[7]

Flash Point >230 °F (>110 °C) [7118]

| Purity | 295% to >98% (Varies by supplier) [[6] |
Table 2: Spectroscopic and Chromatographic Data

Data Type Value / Information Reference(s)

IUPAC Name 3,3-diphenylpropan-1-ol [2]
IDCXQMVSIIJUEHR-

InChiKey [2][9]
UHFFFAOYSA-N
OCCC(C1=CC=CC=C1l)C1=C

SMILES [6]
C=CcC=C1
Spectrum data is available

1IH NMR ] ] [9]
from chemical suppliers.
FTIR and ATR-IR spectra are

IR Spectra [2]

available.

| Kovats Retention Index | Standard non-polar: 1800 |[2] |

Experimental Protocols
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Synthesis of 3,3-Diphenylpropanol

A patented two-step method provides a clear pathway for the synthesis of 3,3-
Diphenylpropanol from commercially available starting materials.[10] The process involves a
Friedel-Crafts-type reaction followed by a reduction.
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Cinnamic Acid + Benzene

lonic Liquid
Chloro 1-methyl-3-butylimidazole-aluminium trichloride)
Reflux, 2-4h

Step 1: Friedel-Crafts Reaction

3,3-Diphenylpropionic Acid

Sodium Borohydride (NaBHa4) + lodine (I2)
Ether Solvent, 2-4h

Step 2: Reduction

3,3-Diphenylpropanol
(Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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